Cas no 2411298-31-0 ([2-(3-Fluorophenyl)azetidin-1-yl]-(oxiran-2-yl)methanone)

• Product Name: [2-(3-Fluorophenyl)azetidin-1-yl]-(oxiran-2-yl)methanone
• CAS No: 2411298-31-0
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 5915057
• PubChem ID: 154880410
• Update Time: 2025-06-11

[2-(3-Fluorophenyl)azetidin-1-yl]-(oxiran-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [2-(3-Fluorophenyl)azetidin-1-yl]-(oxiran-2-yl)methanone
• 2-(3-fluorophenyl)-1-(oxirane-2-carbonyl)azetidine
• Z3687605915
• EN300-7538230
• 2411298-31-0

• Inchi： 1S/C12H12FNO2/c13-9-3-1-2-8(6-9)10-4-5-14(10)12(15)11-7-16-11/h1-3,6,10-11H,4-5,7H2
• InChI Key： YOCKVEIHGRZDIF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CCN1C(C1CO1)=O

Computed Properties

• Exact Mass: 221.08520679g/mol
• Monoisotopic Mass: 221.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.8Ų

Additional information on [2-(3-Fluorophenyl)azetidin-1-yl]-(oxiran-2-yl)methanone

Compound Introduction: [2-(3-Fluorophenyl)azetidin-1-yl](oxiran-2-yl)methanone (CAS No. 2411298-31-0)

[2-(3-Fluorophenyl)azetidin-1-yl](oxiran-2-yl)methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2411298-31-0, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of both a fluorophenyl group and an azetidine ring in its molecular structure suggests a high degree of complexity, which may contribute to its potential utility in modulating various biological pathways.

The molecular framework of [2-(3-fluorophenyl)azetidin-1-yl](oxiran-2-yl)methanone incorporates several key functional groups that are of particular interest to medicinal chemists. The 3-fluorophenyl moiety is known for its ability to enhance metabolic stability and binding affinity, while the azetidine ring provides a rigid scaffold that can be optimized for specific interactions with biological targets. Additionally, the oxiran-2-yl group introduces a reactive site that can be exploited for further derivatization, enabling the synthesis of analogs with tailored properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The structural motif of [2-(3-fluorophenyl)azetidin-1-yl](oxiran-2-yl)methanone aligns well with this trend, as it combines elements that have been successfully utilized in previous drug candidates. For instance, fluorinated aromatic rings have been shown to improve pharmacokinetic profiles, while azetidine derivatives have demonstrated efficacy in treating various diseases. The integration of these features into a single molecule makes [2-(3-fluorophenyl)azetidin-1-yl](oxiran-2-yl)methanone a compelling candidate for further investigation.

The synthesis of [2-(3-fluorophenyl)azetidin-1-yl](oxiran-2-yl)methanone involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 3-fluorophenyl group typically requires fluorination techniques, which must be performed under controlled conditions to avoid unwanted side reactions. Similarly, the formation of the azetidine ring necessitates precise control over reaction conditions to achieve the desired product without generating impurities. The final step involves the incorporation of the oxiran-2-yl group, which can be achieved through various coupling reactions or cyclization processes.

Recent advancements in synthetic methodologies have greatly enhanced the efficiency and scalability of producing complex molecules like [2-(3-fluorophenyl)azetidin-1-yl](oxiran-2-yl)methanone. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster reaction times and improved yields, making it more feasible to explore derivatives with different substituents. These innovations have also facilitated the preparation of enantiomerically pure forms of the compound, which is crucial for evaluating its biological activity without interference from racemic impurities.

The potential biological activity of [2-(3-fluorophenyl)azetidin-1-yl](oxiran-2-yl)methanone has been explored in several preclinical studies. Initial screenings have indicated that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human health. For example, it has shown promise in inhibiting kinases involved in cancer progression, as well as enzymes associated with inflammatory diseases. The dual functionality provided by the 3-fluorophenyl and azetidine moieties allows for multiple points of interaction with biological targets, potentially leading to enhanced efficacy.

The< strong> oxiran-2-ylimethanone moiety has also been implicated in its biological activity, as oxiranes are known to participate in various biochemical reactions. This functional group can undergo nucleophilic addition reactions, allowing for covalent binding to proteins or other biomolecules. Such interactions could lead to modulation of signaling pathways or disruption of disease-causing mechanisms. Further studies are needed to elucidate the exact mode of action and identify potential therapeutic applications.

In conclusion, [2-(3-fluorophenyl)azetidin-1-y]l(oxiran - 2 - ylmethanone (CAS No. 2411298 - 31 - 0) is a structurally complex and biologically relevant compound that holds significant promise for future drug development. Its unique combination of functional groups makes it an attractive candidate for further exploration in medicinal chemistry. With ongoing advancements in synthetic techniques and preclinical research, this compound is poised to contribute valuable insights into new therapeutic strategies.